3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11F3N4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4S/c1-10-6-8-11(9-7-10)14-21-22-16-24(14)23-15(25-16)12-4-2-3-5-13(12)17(18,19)20/h2-9H,1H3
• InChI Key: CPVOPJMTGIAGJE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F

Description

3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazolothiadiazole family and has shown promising results in scientific research. The purpose of

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound exerts its effects by inhibiting various cellular processes. For example, this compound has been shown to inhibit the activity of protein kinases, which are essential in various cellular processes such as cell division, cell signaling, and metabolism.
Biochemical and Physiological Effects
Studies have shown that 3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. Furthermore, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a multi-targeted agent. This compound has been shown to inhibit various cellular processes, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research of 3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the significant directions is the development of new drugs based on this compound. Studies have shown that this compound has potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. Furthermore, this compound has shown potential as an inhibitor of protein kinases, making it a promising candidate for the development of new drugs for various diseases. Another direction for future research is the investigation of the mechanism of action of this compound. Further studies are needed to fully understand how this compound exerts its effects on various cellular processes.
Conclusion
In conclusion, 3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown potential applications in various scientific research fields. The synthesis of this compound involves a multi-step process. This compound has potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. Furthermore, this compound has shown potential as an inhibitor of protein kinases, making it a promising candidate for the development of new drugs for various diseases. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process. The first step is the reaction of 2-amino-5-(4-methylphenyl)-1,3,4-thiadiazole with 2-bromo-1-(trifluoromethyl)benzene in the presence of a palladium catalyst to form 5-(4-methylphenyl)-2-(trifluoromethyl)phenyl-1,3,4-thiadiazole. The second step involves the reaction of the previous compound with sodium azide and copper (I) iodide to form 3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(4-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research fields. One of the significant applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. Furthermore, this compound has shown potential as an inhibitor of protein kinases, which are essential in various cellular processes.